Cas no 2487-39-0 (Propanoic acid,3-[(1,4-dihydro-3-methyl-1,4-dioxo-2-naphthalenyl)thio]-)

• Product Name: Propanoic acid,3-[(1,4-dihydro-3-methyl-1,4-dioxo-2-naphthalenyl)thio]-
• CAS No: 2487-39-0
• MF: C₁₄H₁₂O₄S
• MW: 276.307682991028
• CID: 280104
• PubChem ID: 18350018
• Update Time: 2025-06-07

Propanoic acid,3-[(1,4-dihydro-3-methyl-1,4-dioxo-2-naphthalenyl)thio]- Chemical and Physical Properties

Names and Identifiers

• Propanoic acid,3-[(1,4-dihydro-3-methyl-1,4-dioxo-2-naphthalenyl)thio]-
• 3-(3-methyl-1,4-dioxonaphthalen-2-yl)sulfanylpropanoic acid
• VITAMIN KS-II
• 3-(3-Methyl-1,4-dioxo-1,4-dihydro-[2]naphthylmercapto)-propionsaeure
• 3-(3-methyl-1,4-dioxo-1,4-dihydro-[2]naphthylsulfanyl)-propionic acid
• 3-(3-methyl-1,4-dioxo-1,4-dihydronaphthalen-2-ylthio)propanoic acid
• 3-[(3-methyl-1,4-dioxo-1,4-dihydronaphthalen-2-yl)sulfanyl]propanoic acid
• BIV6239
• vitamin K-S(II)
• vitamin ks-ii, AldrichCPR
• SCHEMBL7081685
• DTXSID80592993
• 3-(3-methyl-1, 4-dioxonaphthalen-2-yl)sulfanylpropanoic acid
• 2487-39-0
• BDBM50264040
• CHEMBL492025

• Inchi： 1S/C14H12O4S/c1-8-12(17)9-4-2-3-5-10(9)13(18)14(8)19-7-6-11(15)16/h2-5H,6-7H2,1H3,(H,15,16)
• InChI Key： YQPMAEULEMJCMG-UHFFFAOYSA-N
• SMILES： S(CCC(=O)O)C1C(C2C=CC=CC=2C(C=1C)=O)=O

Computed Properties

• Exact Mass: 276.04600
• Monoisotopic Mass: 276.04563003g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 452
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 96.7Ų

Experimental Properties

• Density: 1.39
• Boiling Point: 483.8°C at 760 mmHg
• Flash Point: 246.4°C
• Refractive Index: 1.638
• PSA: 96.74000
• LogP: 2.54750

Propanoic acid,3-[(1,4-dihydro-3-methyl-1,4-dioxo-2-naphthalenyl)thio]- Security Information

• Storage Condition：Store at -20 ° C